2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 2-ethyl-6-methoxyphthalazin-1-one
• InChI: InChI=1S/C11H12N2O2/c1-3-13-11(14)10-5-4-9(15-2)6-8(10)7-12-13/h4-7H,3H2,1-2H3
• InChI Key: LNHQFTOSVHBMOP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=C(C=C2)OC)C=N1

Description

2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one is a phthalazinone-based compound of significant interest in medicinal chemistry and oncology research. Phthalazinone derivatives are extensively investigated for their potent biological activities, particularly as inhibitors of key enzymatic targets involved in disease pathways . Specific analogs have been explored as inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2), a critical target in anti-angiogenesis cancer therapy, and poly(ADP-ribose) polymerase (PARP), a well-established target in the treatment of cancers with homologous recombination deficiencies . Researchers value this compound as a versatile chemical scaffold for developing novel therapeutic agents. The core phthalazin-1-one structure is a common pharmacophore that allows for structural modifications to optimize potency, selectivity, and drug-like properties . Recent studies on similar phthalazinedione derivatives have demonstrated promising cytotoxicity against human cancer cell lines, such as HCT-116 (colon carcinoma) and MDA-MB-231 (breast carcinoma), underscoring the potential of this chemical class in anti-cancer drug discovery . The molecular structure of 2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one, featuring hydrogen bond acceptors and lipophilic moieties, is designed to facilitate key interactions with biological targets . This product is intended for research and development purposes in a controlled laboratory environment. It is strictly for Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use.

Preparation Methods

The synthesis of 2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one can be achieved through several synthetic routes. One common method involves the reaction of 2-ethylphthalic anhydride with methoxyamine hydrochloride under specific reaction conditions . The reaction typically requires a solvent such as ethanol and is carried out at elevated temperatures to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to increase yield and purity.

Chemical Reactions Analysis

2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions with various nucleophiles, leading to the formation of substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Position and Electronic Effects

Key structural analogs differ in substituent type and position, influencing reactivity and functionality:

4-Chloro-1,2-dihydrophthalazin-1-one

• Molecular Formula : C₈H₅ClN₂O
• Molecular Weight : 180.59
• Substituent : Chlorine at the 4-position.
• Properties : The electron-withdrawing chlorine atom enhances electrophilic reactivity at the 1-position, making it prone to nucleophilic substitution. Purity: 97% (Thermo Scientific™) .

2-Ethyl-6-(trifluoromethyl)-1,2-dihydrophthalazin-1-one

• Substituent : Trifluoromethyl group at the 6-position.
• Properties : The strongly electron-withdrawing CF₃ group increases lipophilicity and metabolic stability compared to methoxy-substituted analogs. This substitution is common in agrochemicals and pharmaceuticals .

4-Hydroxy-6-[(4-hydroxy-1-oxo-1,2-dihydrophthalazin-6-yl)carbonyl]-phthalazin-1(2H)-one

• Substituent : Hydroxy groups at 4- and 6-positions.
• Properties: Hydroxy groups facilitate hydrogen bonding, improving aqueous solubility but reducing membrane permeability.

Comparative Data Table

Compound Name	Substituents	Molecular Weight	Key Properties	Reference
2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one*	2-Ethyl, 6-methoxy	~242.3 (inferred)	Moderate lipophilicity, methoxy enhances π-stacking	—
4-Chloro-1,2-dihydrophthalazin-1-one	4-Chloro	180.59	High electrophilicity, 97% purity
6,7-Dimethoxy-1,2-dihydrophthalazin-1-one	6,7-Dimethoxy	244.25	Enhanced solubility, CAS 853319-62-7
2-Ethyl-6-(trifluoromethyl)-1,2-dihydrophthalazin-1-one	2-Ethyl, 6-CF₃	~272.3 (inferred)	High metabolic stability, lipophilic

Research Findings and Limitations

• Synthetic Challenges : Ethyl and methoxy substitutions require careful regioselective synthesis to avoid isomers, as seen in discrepancies (e.g., 6,7-dimethoxy vs. 6-methoxy in evidence) .
• Biological Relevance : Trifluoromethyl analogs show promise in pesticidal applications, while hydroxy-substituted derivatives may serve as chelators or solubility enhancers .
• Data Gaps : Direct comparative studies on the target compound are absent in the provided evidence; conclusions are drawn from structural extrapolation.

Notes

Inferred Data : Molecular weight and properties for 2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one are estimated based on analogs.

Industrial Relevance: Chloro- and trifluoromethyl-substituted phthalazinones are prioritized in patent literature for their utility in drug discovery .

Biological Activity

2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one is a heterocyclic organic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. Its unique structural characteristics, including the presence of both ethyl and methoxy groups, contribute to its potential therapeutic applications, particularly in antimicrobial and anticancer domains.

Chemical Structure and Properties

The compound is characterized by its phthalazinone framework, which includes two nitrogen atoms integral to its biological activity. The molecular formula underscores its potential for various interactions with biological targets.

Biological Activity Overview

Research indicates that 2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one exhibits significant biological activities, particularly:

• Antimicrobial Activity : In vitro studies have demonstrated its efficacy against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
• Anticancer Activity : The compound has shown promising results against several cancer cell lines, indicating its potential as an anticancer agent.

The mechanism of action involves interaction with specific molecular targets within cells. Notably, studies have shown that 2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one can inhibit fumarate hydratase from Mycobacterium tuberculosis, leading to significant growth inhibition of the bacteria in vitro (65% inhibition at 250 μM) . This interaction suggests that the compound may disrupt critical metabolic pathways essential for pathogen survival.

Antimicrobial Studies

A series of experiments evaluated the antimicrobial properties of 2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one against various bacterial strains:

Bacterial Strain	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	12	50 µg/mL
Escherichia coli	11	40 µg/mL

These results indicate a robust antimicrobial profile that warrants further exploration for clinical applications.

Anticancer Studies

In cancer research, the compound was tested against several cell lines:

Cell Line	IC50 (µM)	Selectivity Index
HCT-116	1.36	High (selective against normal cells)
MDA-MB-231	2.34	High (selective against normal cells)

The low IC50 values suggest potent anticancer activity with minimal toxicity to normal cells, highlighting its therapeutic potential in oncology .

Case Studies

Several case studies have documented the effects of 2-Ethyl-6-methoxy-1,2-dihydrophthalazin-1-one in preclinical settings:

• Study on Antimicrobial Efficacy : A study demonstrated that the compound effectively reduced bacterial load in infected animal models, supporting its application as an antimicrobial agent.
• Cancer Cell Line Study : Another investigation revealed that treatment with the compound led to significant apoptosis in cancer cells, indicating a mechanism involving programmed cell death.